molecular formula C19H13ClN2OS2 B11356417 3-chloro-N-(pyridin-2-yl)-N-(thiophen-2-ylmethyl)-1-benzothiophene-2-carboxamide

3-chloro-N-(pyridin-2-yl)-N-(thiophen-2-ylmethyl)-1-benzothiophene-2-carboxamide

Cat. No.: B11356417
M. Wt: 384.9 g/mol
InChI Key: SHOFAFHRBBASGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-N-(pyridin-2-yl)-N-[(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide is a complex organic compound that features a benzothiophene core substituted with a carboxamide group, a pyridine ring, and a thiophene ring

Properties

Molecular Formula

C19H13ClN2OS2

Molecular Weight

384.9 g/mol

IUPAC Name

3-chloro-N-pyridin-2-yl-N-(thiophen-2-ylmethyl)-1-benzothiophene-2-carboxamide

InChI

InChI=1S/C19H13ClN2OS2/c20-17-14-7-1-2-8-15(14)25-18(17)19(23)22(12-13-6-5-11-24-13)16-9-3-4-10-21-16/h1-11H,12H2

InChI Key

SHOFAFHRBBASGH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=C(S2)C(=O)N(CC3=CC=CS3)C4=CC=CC=N4)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-(pyridin-2-yl)-N-[(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes:

    Formation of the Benzothiophene Core: Starting with a suitable benzothiophene precursor, chlorination is performed using reagents like thionyl chloride or phosphorus pentachloride.

    Amidation Reaction: The chlorinated benzothiophene is then reacted with pyridin-2-ylamine and thiophen-2-ylmethanamine under appropriate conditions, often using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to form the carboxamide linkage.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include:

    Continuous Flow Chemistry: Utilizing continuous flow reactors to improve reaction efficiency and scalability.

    Purification Techniques: Employing methods such as recrystallization, chromatography, or distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-N-(pyridin-2-yl)-N-[(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide can undergo various chemical reactions, including:

    Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: The nitro group (if present) on the pyridine ring can be reduced to an amine using reducing agents like tin(II) chloride or iron powder.

    Substitution: The chlorine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

    Reducing Agents: Tin(II) chloride, iron powder.

    Nucleophiles for Substitution: Amines, thiols, alkoxides.

Major Products Formed

    Oxidation Products: Sulfoxides, sulfones.

    Reduction Products: Amines.

    Substitution Products: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Chloro-N-(pyridin-2-yl)-N-[(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide has several applications in scientific research:

    Medicinal Chemistry: Potential use as a pharmacophore in the design of new drugs targeting specific enzymes or receptors.

    Material Science: Utilized in the development of organic semiconductors or as a building block for advanced materials.

    Biological Studies: Investigated for its biological activity and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 3-chloro-N-(pyridin-2-yl)-N-[(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide depends on its specific application:

    Pharmacological Effects: It may interact with specific molecular targets such as enzymes, receptors, or ion channels, modulating their activity.

    Material Properties: In material science, its electronic properties are influenced by the conjugated system of the benzothiophene core and the substituents, affecting its conductivity and other material characteristics.

Comparison with Similar Compounds

Similar Compounds

    3-Chloro-N-(pyridin-2-yl)-N-methylbenzothiophene-2-carboxamide: Lacks the thiophene ring, which may affect its electronic properties and biological activity.

    N-(Pyridin-2-yl)-N-[(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide: Lacks the chlorine atom, potentially altering its reactivity and interaction with biological targets.

Uniqueness

3-Chloro-N-(pyridin-2-yl)-N-[(thiophen-2-yl)methyl]-1-benzothiophene-2-carboxamide is unique due to the combination of its functional groups, which confer specific electronic and steric properties. This makes it a versatile compound for various applications in medicinal chemistry and material science.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.